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Compound of Interest

Compound Name: D-4-77

Cat. No.: B12392230 Get Quote

Application Notes and Protocols for D-4-77
For Researchers, Scientists, and Drug Development Professionals

Introduction
D-4-77 is a potent and selective small molecule inhibitor of the Myeloid cell leukemia 1 (Mcl-1)

protein, a key regulator of the intrinsic mitochondrial apoptosis pathway. As a member of the

Bcl-2 family of anti-apoptotic proteins, Mcl-1 is frequently overexpressed in various human

cancers, contributing to tumor cell survival and resistance to therapy. D-4-77 binds to the BH3-

binding groove of Mcl-1, disrupting its interaction with pro-apoptotic proteins and thereby

inducing apoptosis in Mcl-1-dependent cancer cells. These application notes provide a

comprehensive protocol for the dissolution of D-4-77 for in vitro and in vivo experiments.

Physicochemical Properties
A summary of the key physicochemical properties of D-4-77 is provided in the table below.
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Property Value

Molecular Formula C₂₅H₂₈ClN₅O₄

Molecular Weight 501.98 g/mol

Appearance White to off-white solid

Purity (HPLC) ≥98%

Storage Conditions Store at -20°C, protected from light

Solubility Data
The solubility of D-4-77 was determined in various common laboratory solvents. The data is

summarized in the table below. It is important to note that D-4-77 is practically insoluble in

aqueous solutions.

Solvent Solubility (at 25°C) Notes

Water <0.1 mg/mL Practically insoluble.

Phosphate-Buffered Saline

(PBS, pH 7.4)
<0.1 mg/mL Practically insoluble.

Dimethyl Sulfoxide (DMSO) ≥50 mg/mL (≥99.6 mM)
Recommended solvent for

preparing stock solutions.

Ethanol (100%) ~10 mg/mL ( ~19.9 mM)
Soluble. Can be used as a co-

solvent.

Dimethylformamide (DMF) ≥30 mg/mL (≥59.8 mM) Soluble.

Experimental Protocols: Dissolution of D-4-77
This section provides detailed protocols for the preparation of D-4-77 solutions for use in

experimental settings.

Preparation of a High-Concentration Stock Solution (10
mM in DMSO)
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Materials:

D-4-77 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Protocol:

Equilibrate the vial containing D-4-77 powder to room temperature before opening to prevent

moisture condensation.

Weigh the required amount of D-4-77 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 5.02 mg of D-4-77.

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1

mL of DMSO for every 5.02 mg of D-4-77.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a water bath (37°C) for 5-10 minutes can aid in dissolution.

Visually inspect the solution to ensure there are no visible particulates.

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C. When stored properly, the stock solution is stable

for at least 6 months.

Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM D-4-77 stock solution in DMSO
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Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Protocol:

Thaw an aliquot of the 10 mM D-4-77 stock solution at room temperature.

Perform a serial dilution of the stock solution into fresh cell culture medium to achieve the

desired final concentrations.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is kept

low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 100 µM working solution, dilute the 10 mM stock solution 1:100 in

cell culture medium (e.g., add 10 µL of 10 mM stock to 990 µL of medium).

Mix the working solution thoroughly by gentle pipetting or inversion before adding to the cell

cultures.

Prepare fresh working solutions for each experiment.

Signaling Pathway
D-4-77 functions by inhibiting the anti-apoptotic protein Mcl-1, which is a key component of the

intrinsic apoptosis pathway. The following diagram illustrates the mechanism of action of D-4-
77 in inducing apoptosis.
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Caption: Mechanism of D-4-77 induced apoptosis.

Experimental Workflow
The following diagram outlines a general workflow for an in vitro experiment using D-4-77 to

assess its effect on cell viability.
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1. Cell Seeding
Seed cells in a multi-well plate

2. Cell Culture
Incubate for 24 hours

3. D-4-77 Treatment
Add varying concentrations of D-4-77

4. Incubation
Incubate for 24-72 hours

5. Viability Assay
(e.g., MTT, CellTiter-Glo)

6. Data Analysis
Calculate IC50

Click to download full resolution via product page

Caption: General workflow for a cell viability assay with D-4-77.

To cite this document: BenchChem. [Protocol for dissolving D-4-77 for experiments].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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